1-methyl-5-[(4-methylphenoxy)methyl]-1H-pyrazol-3-amine

• IUPAC Name: 1-methyl-5-[(4-methylphenoxy)methyl]pyrazol-3-amine
• InChI: InChI=1S/C12H15N3O/c1-9-3-5-11(6-4-9)16-8-10-7-12(13)14-15(10)2/h3-7H,8H2,1-2H3,(H2,13,14)
• InChI Key: UQXGUESDWCXGRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC2=CC(=NN2C)N
• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol

Description

This compound is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms. The presence of the methylphenoxy group suggests that this compound might have interesting chemical properties, as phenoxy groups are often found in biologically active molecules.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms. Attached to this ring would be a methyl group and a methylphenoxy group.

Chemical Reactions Analysis

As a pyrazole derivative, this compound might undergo reactions typical of this class of compounds, such as electrophilic substitution or nucleophilic addition. The presence of the methylphenoxy group could also influence its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the presence of the pyrazole ring, the methyl group, and the methylphenoxy group.

Safety and Hazards

Without specific data, it’s difficult to provide detailed safety and hazard information for this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, its physical and chemical properties, and its potential biological activity. It could also be interesting to investigate how the presence of the methylphenoxy group influences its properties and reactivity.